Cas no 3734-67-6 (Acid Red 1 (Technical Grade))

• Product Name: Acid Red 1 (Technical Grade)
• CAS No: 3734-67-6
• MF: C₁₈H₁₃N₃Na₂O₈S₂
• MW: 509.4206635952
• MDL: MFCD00003954
• CID: 44440
• PubChem ID: 24847289
• Update Time: 2026-05-14

Acid Red 1 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Acid Red 1
• Food Red 10
• Disodium 5-acetylamino-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonate
• Azophloxine
• ACID RED 1 C.I. 18050
• ACID RED 1, (C.I. 18050) AZOPHLOXINE
• AmidonaphtholredG(Acidred1)
• NULL
• Red 2G, Acid red 1 (E 128)
• 1379red
• acetylredj
• Acid Red 1,Amido Naphthol Red G,Azophloxine
• Acid Red 1,Food Red 10
• AcideRdeGA
• acidredga
• Amido Naphthol Red G,Azophloxine
• Amidonaphthol Red
• AMMoniuM fluoroborate
• Biological stain
• C.I. Acid Red 1
• FDC Red no. 4
• inkredjsn
• phloxineg
• Pontacyl Carmine
• Amido Naphthol Red G
• 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3(phenylazo)-, disodium salt
• 7-naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-(phenylazo)- disod
• acetyl red g
• acetyl rose 2gl
• acid bright red
• acid brilliant red
• Red 2G
• 1379 red
• acetyl red j
• Acid Red 1 (Technical Grade)

• MDL： MFCD00003954
• Inchi： 1S/C18H15N3O8S2.2Na/c1-10(22)19-14-9-13(30(24,25)26)7-11-8-15(31(27,28)29)17(18(23)16(11)14)21-20-12-5-3-2-4-6-12;;/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2
• InChI Key： WXLFIFHRGFOVCD-SERMZQFOSA-L
• SMILES： CC(=NC1=C2C(=CC(=C1)S(=O)(=O)O)C=C(C(=C2[O-])/N=N/C3=CC=CC=C3)S(=O)(=O)O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 508.99400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 975
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: Not determined
• Topological Polar Surface Area: 185

Experimental Properties

• Color/Form: Red powder.
• Density: 1.0650
• PSA: 205.21000
• LogP: 4.96200
• Solubility: Soluble in water is scarlet solution, slightly soluble in ethanol and ethylene glycol ether, insoluble in other organic solvents. It is a blue red solution in concentrated sulfuric acid and yellow red after dilution. It changes from orange red to orange in concentrated nitric acid.
• Color index: 18050

Acid Red 1 (Technical Grade) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：QJ6030000
• Safety Term：S22;S24/25

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Acid Red 1 (Technical Grade)

Acid Red 1 (Technical Grade) and CAS No. 3734-67-6: A Comprehensive Overview

The compound with the chemical identifier CAS No. 3734-67-6 is widely recognized in the chemical industry under the product name Acid Red 1 (Technical Grade). This vibrant dye is a crucial component in various industrial applications, particularly in dyeing and textile manufacturing. Its unique chromophoric structure and high solubility make it an excellent choice for a wide range of coloration processes.

In recent years, the application of Acid Red 1 has expanded beyond traditional dyeing into more sophisticated fields such as biotechnology and pharmaceuticals. The dye's ability to bind with biological molecules has opened new avenues for research in molecular imaging and diagnostic tools. Studies have demonstrated its potential in enhancing the sensitivity of certain diagnostic assays, making it a valuable asset in medical research.

The chemical structure of Acid Red 1, characterized by its aromatic rings and sulfonate groups, contributes to its stability and durability in various environments. This stability is particularly advantageous in industrial settings where colorfastness is a critical factor. The technical grade formulation ensures that the compound meets stringent quality standards, making it suitable for large-scale manufacturing processes.

Recent advancements in synthetic chemistry have led to more efficient methods of producing Acid Red 1. These innovations not only improve yield but also reduce environmental impact. The use of green chemistry principles has allowed researchers to develop more sustainable production techniques, aligning with global efforts to minimize industrial waste and energy consumption.

The versatility of Acid Red 1 extends to its role in educational and research settings. Its well-documented properties make it an excellent tool for teaching chemical principles and dye chemistry. University laboratories frequently utilize this compound in experiments designed to illustrate concepts such as molecular absorption and chromophore behavior. This educational value underscores its importance beyond industrial applications.

In the realm of environmental science, Acid Red 1 has been studied for its interaction with aquatic ecosystems. Research has focused on understanding its degradation pathways and potential effects on water quality. These studies are essential for developing guidelines that ensure safe usage and disposal of the dye in industrial processes. By adhering to these guidelines, manufacturers can minimize environmental impact while maintaining product efficacy.

The future prospects of Acid Red 1 are promising, with ongoing research exploring new applications in nanotechnology and advanced materials. Its unique optical properties make it a candidate for use in photovoltaic cells and other optoelectronic devices. As technology evolves, the potential uses for this compound are likely to expand, further solidifying its importance in the chemical industry.

For researchers and industry professionals, staying informed about the latest developments regarding Acid Red 1 is crucial. Continuous advancements in chemical synthesis and application techniques necessitate a dynamic approach to utilizing this compound effectively. By keeping abreast of new findings, stakeholders can leverage the full potential of Acid Red 1 in their respective fields.

In conclusion, Acid Red 1 (Technical Grade) stands as a testament to the ingenuity of modern chemistry. Its broad range of applications, from traditional dyeing to cutting-edge biotechnology, highlights its versatility and importance. As research progresses, we can expect even more innovative uses for this compound, further enhancing its value in various industries.